3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid
Overview
Description
3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid, also known as 3-aminothiane-3-carboxylic acid, is a chemical compound with the molecular formula C6H11NO2S . It has a molecular weight of 161.22 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H11NO2S/c7-6(5(8)9)2-1-3-10-4-6/h1-4,7H2,(H,8,9) . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Conformational Studies
- γ-Turn Induction by Cyclic α,α-Disubstituted Amino Acids : Research on 4-Aminotetrahydrothiopyran-4-carboxylic acid (a related compound) showed its potential to mimic natural Met residue and induce γ-turn conformation in short peptides. This property is crucial for understanding peptide folding and designing peptidomimetics (Paradisi et al., 1995).
Medicinal Chemistry
- Unusual Amino Acids in Drug Design : Unusual amino acids, like derivatives of 3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid, are pivotal in medicinal chemistry for creating complex molecules, diverse elements for SAR campaigns, peptidomimetic drugs, and as potential drugs themselves, reflecting their increasing role in drug discovery (Blaskovich, 2016).
Organic Synthesis
- Scalable Preparation of Cyclic Sulfones : Research demonstrates efficient synthetic strategies for preparing 4-amino-4-methyltetrahydro-2H-thiopyran 1,1-dioxide and related cyclic sulfone derivatives. These compounds serve as valuable motifs in drug discovery, highlighting the importance of scalable synthesis methods in the development of pharmaceuticals (Hugelshofer et al., 2021).
Surface Chemistry
- Chemical Switching on Surfaces : Thioctic acid, which shares structural similarities with this compound derivatives, exhibits chemical switching behavior when adsorbed on Au(111) surfaces. This study provides insights into the surface structure and potential applications of thioctic acid in creating responsive surface coatings (Willey et al., 2004).
Safety and Hazards
The safety data sheet for 3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid indicates that it may be harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Properties
IUPAC Name |
3-aminothiane-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S/c7-6(5(8)9)2-1-3-10-4-6/h1-4,7H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEBWQLZTRFNDJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CSC1)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694801 |
Source
|
| Record name | 3-Aminothiane-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39124-24-8 |
Source
|
| Record name | 3-Aminothiane-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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